Cas no 198135-28-3 (ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate)

ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate structure
198135-28-3 structure
Product Name:ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate
CAS No:198135-28-3
MF:C9H11NO5
MW:213.187342882156
CID:908434
PubChem ID:5325762
Update Time:2025-04-19

ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate
    • 3-O-ethyl 4-O-methyl 5-methyl-1,2-oxazole-3,4-dicarboxylate
    • 3,4-Isoxazoledicarboxylic acid,5-methyl-,3-ethyl 4-methyl ester
    • 5-methylisoxazole-3,4-dicarboxylic acid-3-ethyl-4-methyl ester
    • 3,4-Isoxazoledicarboxylic acid, 5-Methyl-, 3-ethyl 4-Methyl ester
    • 198135-28-3
    • InChI=1/C9H11NO5/c1-4-14-9(12)7-6(8(11)13-3)5(2)15-10-7/h4H2,1-3H
    • DTXSID60416047
    • 3-Ethyl 4-methyl 5-methylisoxazole-3,4-dicarboxylate
    • Inchi: 1S/C9H11NO5/c1-4-14-9(12)7-6(8(11)13-3)5(2)15-10-7/h4H2,1-3H3
    • InChI Key: HSIQYPVEKFLRCQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)OC)C(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 213.06400
  • Monoisotopic Mass: 213.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • Density: 1.225
  • Boiling Point: 283.8°C at 760 mmHg
  • Flash Point: 125.5°C
  • Refractive Index: 1.482
  • PSA: 78.63000
  • LogP: 0.94630
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